Cas no 57058-01-2 (1-(4-bromophenyl)-1H-1,2,3,4-tetrazole)

1-(4-bromophenyl)-1H-1,2,3,4-tetrazole structure
57058-01-2 structure
Product Name:1-(4-bromophenyl)-1H-1,2,3,4-tetrazole
CAS No:57058-01-2
MF:C7H5BrN4
MW:225.045399427414
MDL:MFCD00574232
CID:365934
PubChem ID:560805
Update Time:2025-04-19

1-(4-bromophenyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole,1-(4-bromophenyl)-
    • 1-(4-Bromophenyl)-1H-tetrazole
    • 1-(4-bromophenyl)tetrazole
    • 1-(4-bromophenyl)-1H-1,2,3,4-tetrazole
    • 1-(4-bromo-phenyl)-1H-tetrazole
    • 1-(4-Brom-phenyl)-1H-tetrazol
    • 1-(4-Bromphenyl)-tetrazol
    • 1-(p-bromophenyl)tetrazole
    • AC1LBN2Z
    • AC1Q24U5
    • CTK5A6224
    • F2158-0655
    • p-bromophenyltetrazole
    • SureCN382818
    • AE-641/05007017
    • SCHEMBL382818
    • LS-09675
    • BAS 01316975
    • Z57165776
    • 1-(4-Bromophenyl)-1H-tetraazole #
    • MFCD00574232
    • DTXSID40340018
    • AC6381
    • SY040200
    • AKOS000174922
    • 1-(4-Bromophenyl)-1H-tetraazole
    • 57058-01-2
    • 1H-Tetrazole, 1-(4-bromophenyl)-
    • 1-(4-bromophenyl)-1,2,3,4-tetrazole
    • A918356
    • EN300-39795
    • ALBB-027903
    • 1-(4-Bromo-Phenyl)-1H-tetrazol
    • MDL: MFCD00574232
    • Inchi: 1S/C7H5BrN4/c8-6-1-3-7(4-2-6)12-5-9-10-11-12/h1-5H
    • InChI Key: SFMSAALWEDCZFB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C=NN=N1

Computed Properties

  • Exact Mass: 223.96985
  • Monoisotopic Mass: 223.96976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6

1-(4-bromophenyl)-1H-1,2,3,4-tetrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY040200-0.25g
1-(4-Bromophenyl)tetrazole
57058-01-2 ≥95%
0.25g
¥720.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY040200-1g
1-(4-Bromophenyl)tetrazole
57058-01-2 ≥95%
1g
¥1990.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY040200-5g
1-(4-Bromophenyl)tetrazole
57058-01-2 ≥95%
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¥4950.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY040200-10g
1-(4-Bromophenyl)tetrazole
57058-01-2 ≥95%
10g
¥8600.00 2025-04-14
abcr
AB416820-500 mg
1-(4-Bromophenyl)-1H-tetrazole; 95%
57058-01-2
500MG
€195.40 2023-02-19
abcr
AB416820-1 g
1-(4-Bromophenyl)-1H-tetrazole; 95%
57058-01-2
1 g
€239.00 2023-07-19
abcr
AB416820-5 g
1-(4-Bromophenyl)-1H-tetrazole; 95%
57058-01-2
5 g
€656.50 2023-07-19
abcr
AB416820-10 g
1-(4-Bromophenyl)-1H-tetrazole; 95%
57058-01-2
10 g
€1,074.00 2023-07-19
eNovation Chemicals LLC
D782122-0.25g
1-(4-Bromophenyl)tetrazole
57058-01-2 95%
0.25g
$105 2023-05-12
eNovation Chemicals LLC
D782122-1g
1-(4-Bromophenyl)tetrazole
57058-01-2 95%
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$230 2024-07-20
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